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Compound of Interest

Compound Name: 1-Bromoundecane

Cat. No.: B050512

The proper handling and disposal of 1-bromoundecane are critical for ensuring laboratory
safety, environmental protection, and regulatory compliance. As a halogenated organic
compound, it requires specific disposal procedures that differ significantly from non-
halogenated chemical waste. This guide provides a comprehensive, step-by-step protocol for
its safe management from point of generation to final disposal.

Immediate Safety and Hazard Profile

1-Bromoundecane is classified as a hazardous chemical.[1] It is known to cause skin and eye
irritation.[1] It is also a combustible liquid and should be kept away from strong oxidizing agents
and strong bases.[1][2] Appropriate personal protective equipment (PPE), including safety
goggles, chemical-resistant gloves, and a lab coat, must be worn at all times when handling
this substance. All handling should occur within a well-ventilated area or a chemical fume hood.

Physicochemical and Hazard Data

The following table summarizes key quantitative data for 1-bromoundecane, essential for its
safe handling and storage.
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Property Value Source(s)
Chemical Formula C11H23Br

CAS Number 693-67-4

Appearance Clear Liquid

Boiling Point 137 -138 °C @ 18 mmHg

Melting Point -9°C

Flash Point > 110 °C (> 230 °F)

Density ~1.05 g/mL at 25 °C

Vapor Density

8.2 (vs air)

GHS Hazard Statements

Causes skin irritation, Causes
serious eye irritation, May

cause respiratory irritation

Storage Class

10 (Combustible Liquids)

Detailed Disposal Protocol

The primary principle for disposing of 1-bromoundecane is to treat it as halogenated organic

waste. It must be segregated from all other waste streams to ensure proper treatment and

avoid dangerous reactions or costly disposal complications.

Step 1: Waste Segregation

» Designate a specific waste container exclusively for halogenated organic liquids.

DO NOT mix 1-bromoundecane waste with non-halogenated organic solvents, aqueous

waste, acids, bases, or oxidizers. Mixing waste streams can create hazardous reactions and

significantly increases the volume and cost of hazardous waste disposal.

Step 2: Containerization and Labeling

o Select a Compatible Container: Collect all 1-bromoundecane waste, including contaminated

materials like pipette tips or absorbent pads, in a chemically compatible and leak-proof
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container with a secure, tight-fitting lid.

Proper Labeling: As soon as the first drop of waste is added, affix a completed hazardous
waste tag to the container. The label must clearly state:

o The words "Hazardous Waste"
o The full chemical name: "1-Bromoundecane"
o The approximate concentration and volume.

Maintain Container Integrity: Keep the container closed at all times, except when adding
waste, to prevent the release of vapors. Ensure the outside of the container remains clean
and free of contamination. Do not fill the container beyond 90% capacity to allow for
expansion.

Step 3: Waste Storage

Store the sealed and labeled waste container in a designated satellite accumulation area,
such as a ventilated, fire-resistant cabinet intended for hazardous materials.

The storage area must be away from sources of ignition, heat, and direct sunlight.

Step 4: Final Disposal

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal company.

The recommended disposal method is high-temperature incineration in a specialized facility
equipped with an afterburner and scrubber to neutralize the resulting hydrogen bromide gas.

Under no circumstances should 1-bromoundecane be disposed of down the drain or in
regular trash.

Experimental Protocol: Spill Management

In the event of a 1-bromoundecane spill, follow these procedures immediately:
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e Ensure Safety: Alert personnel in the immediate area and evacuate if necessary. Ensure
adequate ventilation and eliminate all ignition sources.

» Wear Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves (e.g.,
nitrile), and a lab coat.

o Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a
commercial spill kit, to contain the liquid.

e Cleanup and Collection: Carefully collect the absorbed material using spark-proof tools and
place it into a designated, sealable container for hazardous waste.

o Decontaminate: Clean the spill area thoroughly with soap and water. Collect all cleaning
materials (paper towels, wipes) and place them in the same hazardous waste container as
the spill debris.

o Label and Dispose: Label the container clearly as "Spill Debris containing 1-
Bromoundecane" and manage it according to the disposal protocol outlined above.

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 1-
bromoundecane.
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Workflow for 1-Bromoundecane Disposal
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Caption: Logical workflow for the safe disposal of 1-bromoundecane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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